Cas no 1261926-01-5 (3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261926-01-5
• MF: C₁₄H₈F₃NO₄
• MW: 311.212834358215
• MDL: MFCD18320451
• CID: 2763927
• PubChem ID: 53226353
• Update Time: 2025-04-21

3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-NITROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• MFCD18320451
• DTXSID80690064
• 3'-Nitro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261926-01-5
• 3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid, 95%
• 3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18320451
• Inchi： 1S/C14H8F3NO4/c15-14(16,17)11-5-9(4-10(6-11)13(19)20)8-2-1-3-12(7-8)18(21)22/h1-7H,(H,19,20)
• InChI Key： HWCHYZMBOVLCFF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 311.04054222Da
• Monoisotopic Mass: 311.04054222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.1Ų